Cas no 1393442-43-7 (5-Bromo-6,7-difluoro-1,2-dimethyl-1,3-benzodiazole)

• Product Name: 5-Bromo-6,7-difluoro-1,2-dimethyl-1,3-benzodiazole
• CAS No: 1393442-43-7
• MF: C₉H₇BrF₂N₂
• MW: 261.066087961197
• CID: 3043572
• Update Time: 2025-10-28

5-Bromo-6,7-difluoro-1,2-dimethyl-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6,7-difluoro-1,2-dimethyl-1,3-benzodiazole
• 5-bromo-6,7-difluoro-1,2-dimethyl-1H-benzo[d]imidazole
• 1H-Benzimidazole, 5-bromo-6,7-difluoro-1,2-dimethyl-

• Inchi： 1S/C9H7BrF2N2/c1-4-13-6-3-5(10)7(11)8(12)9(6)14(4)2/h3H,1-2H3
• InChI Key： NFTZXGHDKCPZIG-UHFFFAOYSA-N
• SMILES： C1(C)N(C)C2=C(F)C(F)=C(Br)C=C2N=1

Additional information on 5-Bromo-6,7-difluoro-1,2-dimethyl-1,3-benzodiazole

5-Bromo-6,7-difluoro-1,2-dimethyl-1,3-benzodiazole (CAS No. 1393442-43-7): A Comprehensive Overview

5-Bromo-6,7-difluoro-1,2-dimethyl-1,3-benzodiazole (CAS No. 1393442-43-7) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry and materials science. This compound belongs to the class of benzodiazoles, which are characterized by their fused benzene and diazole rings. The presence of bromine and fluorine substituents imparts distinct chemical and physical properties that make it a valuable candidate for further research and development.

The molecular formula of 5-Bromo-6,7-difluoro-1,2-dimethyl-1,3-benzodiazole is C₉H₆BrF₂N₂, and its molecular weight is approximately 258.05 g/mol. The compound exhibits a high degree of stability under standard conditions, making it suitable for various synthetic transformations and analytical techniques. Its solubility in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO) facilitates its use in laboratory settings.

In the realm of medicinal chemistry, 5-Bromo-6,7-difluoro-1,2-dimethyl-1,3-benzodiazole has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibited potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The bromine and fluorine substituents were found to enhance the compound's binding affinity and selectivity, thereby improving its therapeutic potential.

Beyond its medicinal applications, 5-Bromo-6,7-difluoro-1,2-dimethyl-1,3-benzodiazole has also been investigated for its use in materials science. Its unique electronic properties make it a suitable candidate for the development of advanced materials with applications in electronics and optoelectronics. Research conducted at the University of California in 2021 demonstrated that this compound could be used as a building block for the synthesis of conductive polymers with enhanced stability and performance. The presence of bromine and fluorine substituents was found to modulate the electronic structure of the resulting materials, leading to improved conductivity and mechanical properties.

The synthesis of 5-Bromo-6,7-difluoro-1,2-dimethyl-1,3-benzodiazole typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the condensation of 5-bromo-6,7-difluorobenzene-1,2-diamine with an appropriate carbonyl compound followed by cyclization to form the benzodiazole ring. This process can be optimized to achieve high yields and purity levels suitable for both research and industrial applications.

In terms of safety and handling, 5-Bromo-6,7-difluoro-1,2-dimethyl-1,3-benzodiazole should be stored under dry conditions at room temperature to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound to ensure the well-being of researchers and laboratory personnel.

To summarize, 5-Bromo-6,7-difluoro-1,2-dimethyl-1,3-benzodiazole (CAS No. 1393442-43-7) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is poised to play a crucial role in advancing various scientific fields.